Cas no 24085-08-3 (N-Benzyl Salbutamon Hydrochloride)

N-Benzyl Salbutamon Hydrochloride structure
24085-08-3 structure
Product Name:N-Benzyl Salbutamon Hydrochloride
CAS No:24085-08-3
MF:C20H26ClNO3
MW:363.878345012665
CID:268611
PubChem ID:154872
Update Time:2025-04-19

N-Benzyl Salbutamon Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-[(1,1-dimethylethyl)(phenylmethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-,hydrochloride (1:1)
    • N-Benzyl Salbutamon Hydrochloride
    • 1-(4'-Hydroxy-3'-hydroxymethyl)-2-(benzyl-tert-butylamino)ethanone hydrochloride
    • 1-(4'-Hydroxy-3'-hydroxy-methylphenyl)-2-(benzyl-t-butylamino)ethanone hydrochloride
    • 2-((1,1-Dimethylethyl)(phenylmethyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethanone HCl
    • 2-(tert-Butyl(phenylmethyl)amino)-1-(4-hydroxy-3-(hydroxyme
    • CCRIS 3459
    • Ethanone, 2-((1,1-dimethylethyl)(phenymethyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)-, hydrochloride
    • Acetophenone, 2-(benzyl-tert-butylamino)-4'-hydroxy-3'-(hydroxymethyl)-, hydrochloride
    • 2-[benzyl(tert-butyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethan-1-one hydrochloride
    • 2-[benzyl(tert-butyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone;hydrochloride
    • 2-(Benzyl(tert-butyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethan-1-one hydrochloride
    • 2-(Benzyl(tert-butyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethanone hydrochloride
    • 2-[(1,1-Dimethylethyl)(Phenylmethyl)Amino]-1-[4-Hydroxy-3-(Hydroxy-Methyl)Phenyl]Ethanonesalbutamol
    • 2-[tert-butyl(phenylmethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl] hydrochloride
    • DTXSID00178814
    • 24085-08-3
    • 2-(Benzyl-tert-butyl-amino)-1-(4-hydroxy-3-hydroxymethyl-phenyl)-ethanone HCl
    • NS00078238
    • N-BenzylSalbutamon-d9Hydrochloride
    • Salbutamol Sulphate Imp. G (EP); Salbutamol Imp. G (EP); 2-[Benzyl(1,1-dimethylethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone Hydrochloride; Salbutamol Sulphate Imp. G (EP) as Hydrochloride; Salbutamol Sulfate Impurity G; Salbutamol Impurity G
    • EC 246-014-2
    • 2-(benzyl(tert-butyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl)ethanone hcl
    • FT-0663037
    • HZH6XSQ72R
    • AKOS016035821
    • EINECS 246-014-2
    • 2-(tert-Butyl(phenylmethyl)amino)-1-(4-hydroxy-3-(hydroxymethyl)phenyl) hydrochloride
    • CS-0336265
    • 2-[Benzyl(1,1-dimethylethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]ethanone Hydrochloride
    • Ethanone, 2-[(1,1-dimethylethyl)(phenylmethyl)amino]-1-[4-hydroxy-3-(hydroxymethyl)phenyl]-, hydrochloride (1:1)
    • AS-74695
    • 2-(Benzyl-tert-butylamino)-4'-hydroxy-3'-hydroxymethylacetophenone hydrochloride
    • Salbutamol impurity G
    • N-benzylalbuterone hydrochloride
    • QXNITHCPVLQQEN-UHFFFAOYSA-N
    • Inchi: 1S/C20H25NO3.ClH/c1-20(2,3)21(12-15-7-5-4-6-8-15)13-19(24)16-9-10-18(23)17(11-16)14-22;/h4-11,22-23H,12-14H2,1-3H3;1H
    • InChI Key: QXNITHCPVLQQEN-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C=CC(=C(CO)C=1)O)CN(CC1C=CC=CC=1)C(C)(C)C

Computed Properties

  • Exact Mass: 363.16
  • Monoisotopic Mass: 363.16
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 398
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.8A^2

Experimental Properties

  • Density: 1.153
  • Melting Point: >167°C (dec.)
  • Boiling Point: 466.3°C at 760 mmHg
  • Flash Point: 235.8°C
  • Refractive Index: 1.591
  • Solubility: DMSO (Slightly)
  • PSA: 60.77000
  • LogP: 3.36790

N-Benzyl Salbutamon Hydrochloride Security Information

  • Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere

N-Benzyl Salbutamon Hydrochloride Pricemore >>

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